Cas no 252343-23-0 (8-Hydroxy Efavirenz 8-O-Sulfate)

• Product Name: 8-Hydroxy Efavirenz 8-O-Sulfate
• CAS No: 252343-23-0
• MF: C₁₄H₉ClF₃NO₆S
• MW: 411.737572431564
• CID: 5730836
• Update Time: 2025-06-09

8-Hydroxy Efavirenz 8-O-Sulfate Chemical and Physical Properties

Names and Identifiers

• 2H-3,1-Benzoxazin-2-one, 6-chloro-4-(2-cyclopropylethynyl)-1,4-dihydro-8-(sulfooxy)-4-(trifluoromethyl)-, (4S)-
• 8-Hydroxy Efavirenz 8-O-Sulfate

• Inchi： 1S/C14H9ClF3NO6S/c15-8-5-9-11(10(6-8)25-26(21,22)23)19-12(20)24-13(9,14(16,17)18)4-3-7-1-2-7/h5-7H,1-2H2,(H,19,20)(H,21,22,23)/t13-/m0/s1
• InChI Key： WIFVSIXVHKVBPE-ZDUSSCGKSA-N
• SMILES： N1C2=C(OS(O)(=O)=O)C=C(Cl)C=C2[C@@](C#CC2CC2)(C(F)(F)F)OC1=O

Experimental Properties

• Density: 1.81±0.1 g/cm3(Predicted)
• pka: -5.41±0.18(Predicted)

Additional information on 8-Hydroxy Efavirenz 8-O-Sulfate

Research Brief on 8-Hydroxy Efavirenz 8-O-Sulfate (CAS: 252343-23-0): Recent Advances and Implications

8-Hydroxy Efavirenz 8-O-Sulfate (CAS: 252343-23-0) is a significant metabolite of Efavirenz, a non-nucleoside reverse transcriptase inhibitor (NNRTI) widely used in the treatment of HIV-1 infection. Recent studies have highlighted the importance of this metabolite in understanding the pharmacokinetics, pharmacodynamics, and potential side effects of Efavirenz. This research brief synthesizes the latest findings on 8-Hydroxy Efavirenz 8-O-Sulfate, focusing on its formation, biological activity, and clinical relevance.

The metabolic pathway of Efavirenz involves cytochrome P450 (CYP) enzymes, particularly CYP2B6, which catalyzes the formation of 8-Hydroxy Efavirenz. Subsequent sulfation by sulfotransferases leads to the production of 8-Hydroxy Efavirenz 8-O-Sulfate. Recent research has demonstrated that this metabolite plays a crucial role in the drug's overall efficacy and toxicity profile. Studies utilizing advanced analytical techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), have quantified the metabolite in plasma and urine, providing insights into its pharmacokinetic behavior.

One of the key findings from recent investigations is the association between 8-Hydroxy Efavirenz 8-O-Sulfate levels and central nervous system (CNS) adverse effects. Elevated concentrations of this metabolite have been correlated with neuropsychiatric symptoms, including dizziness, insomnia, and abnormal dreams, which are commonly reported by patients on Efavirenz therapy. This has spurred interest in developing strategies to modulate its formation, such as the use of CYP2B6 inhibitors or dose adjustments based on pharmacogenetic testing.

Furthermore, the role of 8-Hydroxy Efavirenz 8-O-Sulfate in drug-drug interactions has been a focal point of recent studies. Co-administration of Efavirenz with other medications that induce or inhibit CYP2B6 activity can significantly alter the metabolite's levels, potentially affecting therapeutic outcomes. For instance, rifampicin, a known CYP2B6 inducer, has been shown to increase the formation of 8-Hydroxy Efavirenz 8-O-Sulfate, which may exacerbate adverse effects. These findings underscore the need for personalized medicine approaches in HIV treatment regimens.

In addition to its clinical implications, 8-Hydroxy Efavirenz 8-O-Sulfate has been the subject of methodological advancements in analytical chemistry. Novel assays with improved sensitivity and specificity have been developed to detect and quantify this metabolite in biological matrices. These advancements facilitate more accurate monitoring of metabolite levels in patients, enabling better dose optimization and toxicity management.

Looking ahead, ongoing research aims to elucidate the precise mechanisms by which 8-Hydroxy Efavirenz 8-O-Sulfate contributes to Efavirenz's therapeutic and adverse effects. Studies are also exploring the potential of this metabolite as a biomarker for predicting treatment response and toxicity. Such developments could pave the way for more tailored and effective HIV therapies, minimizing side effects while maximizing efficacy.

In conclusion, 8-Hydroxy Efavirenz 8-O-Sulfate (CAS: 252343-23-0) represents a critical component in the understanding of Efavirenz's pharmacology. Recent studies have shed light on its formation, biological impact, and clinical significance, offering valuable insights for researchers and clinicians alike. Continued investigation into this metabolite will undoubtedly enhance the optimization of HIV treatment strategies, benefiting patients worldwide.